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Compound of Interest

Compound Name: Disperse Red 177

Cat. No.: B1581144

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Disperse Red 177 for
printing on synthetic fabrics, particularly polyester. The following sections detail the dye's
properties, recommended printing paste formulations, experimental protocols for printing and
fixation, and expected performance characteristics.

Disperse Red 177 is a monoazo disperse dye belonging to the benzothiazole class,
recognized for its bright red hue and suitability for dyeing and printing polyester and other
hydrophobic fibers.[1] Its application in textile printing is valued for achieving good color yield
and fastness properties when applied under optimized conditions.[1]

Chemical and Physical Properties of Disperse Red
177

A summary of the key properties of Disperse Red 177 is presented in the table below.
Understanding these characteristics is crucial for its effective application in printing pastes and
for predicting its behavior during the fixation process.
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Property Value

C.l. Name Disperse Red 177
C.l. Number 11122

Molecular Formula C20H18N604S
Molecular Weight 438.46 g/mol
CAS Registry No. 58051-98-2
Chemical Class Single Azo
Solubility Insoluble in water

o Dyeing and printing of polyester and its blended
Application i
fabrics.

Experimental Protocols

The following protocols provide a step-by-step guide for the application of Disperse Red 177 in
a laboratory or research setting.

Protocol 1: Preparation of Printing Paste

This protocol outlines the formulation of a standard printing paste for screen printing on
polyester fabric.

Materials:

o Disperse Red 177

Dispersing agent (e.g., Setamol WS)

Thickener (e.g., modified guar gum, sodium alginate)

Acidifying agent (e.qg., citric acid or acetic acid)

Acid liberating agent (e.g., ammonium sulfate)
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» Oxidizing agent (e.g., sodium chlorate)

e Deionized water

Equipment:

Laboratory balance

High-speed stirrer or homogenizer

Beakers

pH meter
Procedure:

e In a beaker, create a stock paste by mixing the Disperse Red 177 powder with a dispersing
agent and a small amount of deionized water to form a smooth, lump-free paste.[2][3]

 In a separate container, prepare the thickener solution according to the manufacturer's
instructions. Commonly, this involves sprinkling the thickener powder into water under
constant stirring until a homogenous, viscous solution is formed.

o Gradually add the dye stock paste to the thickener solution under continuous stirring.

 Incorporate the other auxiliaries, such as the acidifying agent, acid liberating agent, and
oxidizing agent, into the paste one by one, ensuring complete mixing after each addition.[4]

» Adjust the pH of the final printing paste to approximately 6.0 using the acidifying agent.[4]
» Continue stirring the final paste for an additional 15-20 minutes to ensure homogeneity.

Example Printing Paste Formulation:
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Component Quantity (g/kg) Purpose

Disperse Red 177 (3% shade) 30 Colorant

Dispersing Agent 20 Prevents dye aggregation

Thickener 500-600 Provides viscosity for printing

Citric Acid 10 To achieve acidic pH[4]

Ammonium Sulfate . Acid liberation during
steaming[4]

Sodium Chlorate 5 Prevents dye reduction[4]

Deionized Water

to make 1000g

Solvent

Protocol 2: Fabric Printing and Dye Fixation

This protocol describes the process of applying the printing paste to the fabric and the

subsequent fixation of the dye.

Materials:

» Pre-treated polyester fabric (scoured and heat-set)

e Prepared Disperse Red 177 printing paste

e Screen printing apparatus (screen with desired design, squeegee)

o Laboratory dryer

o Steamer or thermofixation unit (e.g., laboratory stenter)

Procedure:

» Place the polyester fabric on the printing table.

o Apply the printing paste onto the screen and print the design onto the fabric using a

squeegee with even pressure.[2]
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o Carefully remove the printed fabric and dry it at a low temperature (e.g., 80-100°C) to avoid
premature dye sublimation.[5]

» Fix the dye onto the fabric using one of the following methods:
o High-Temperature Steaming: Steam the dried fabric at 180°C for 1-2 minutes.[4][6]
o Pressure Steaming: Steam the fabric at 128-130°C for 30 minutes under pressure.[4][7]

o Thermofixation: Pass the fabric through a thermofixation unit at 200-210°C for 30-90
seconds.[4][6][8]

Protocol 3: After-treatment (Washing-off)

This protocol is essential for removing the thickener and any unfixed dye from the fabric
surface to ensure optimal fastness properties and a soft fabric feel.

Materials:

e Printed and fixed polyester fabric

Non-ionic detergent

Sodium hydrosulfite (for reduction clearing, if necessary)

Sodium hydroxide (for reduction clearing, if necessary)

Laboratory washing machine or beakers with a stirrer
Procedure:

« Initial Rinse: Thoroughly rinse the printed fabric in cold water to remove the bulk of the
thickener.

e Hot Wash: Wash the fabric in a solution containing a non-ionic detergent (e.g., 2 g/L) at 60°C
for 10-15 minutes.[7]

¢ Reduction Clearing (Optional but Recommended): For deeper shades and improved wash
fastness, perform a reduction clearing step. This involves treating the fabric in a bath
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containing sodium hydrosulfite and sodium hydroxide at an elevated temperature.[3]

» Rinsing: Rinse the fabric thoroughly with hot water, followed by a final cold water rinse to

remove all residual chemicals.

e Drying: Dry the washed fabric at an appropriate temperature.

Quantitative Data and Performance

The performance of Disperse Red 177 prints is evaluated based on color yield (K/S value) and

various fastness properties. The following tables summarize available data.

Table 1: Fastness Properties of Disperse Red 177

Fastness Test AATCC Standard Rating
Ironing Fastness - 4-5
Light Fastness - 4-5
Perspiration Fastness - 4-5
Washing Fastness - 4-5

(Data sourced from World Dye
Variety, ratings are on a scale

of 1-5, where 5 is excellent)

Table 2: Influence of Fixation Method on Color Yield (K/S) (This is generalized data for disperse
dyes, as specific K/S values for Disperse Red 177 under these exact conditions were not

found in the initial search. Trends are expected to be similar.)
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Expected KIS

Fixation Method Temperature Time
Trend
Pressure Steaming 130°C 30 min Good color yield[7]
) ) ] High color yield, bright
High-Temp Steaming 180°C 1-2 min )
prints[4][6]
Good color yield, may
Thermofixation 210°C 30 sec be slightly less bright
than steaming[4][6]
Visualizations

Experimental Workflow for Printing with Disperse Red
177

Preparation

Fabric
Pre-treatment

Application Fixation Post-treatment

T Dye Fixation Washing-off Final Drying

Drying
(80-100°C)

Screen Printing

Printing Paste

Preparation

Disperse Red 177 Thickener Dispersing Agent Acidic Medium Other Auxiliaries
(Colorant) (Viscosity) (Stability) (pH Control) (Performance)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.researchgate.net/profile/Hanan-Osman-3/publication/270686675_Optimization_of_polyester_printing_with_disperse_dye_nanoparticles/links/557d743b08aeb61eae24739a/Optimization-of-polyester-printing-with-disperse-dye-nanoparticles.pdf
https://textilechemrose.blogspot.com/2017/12/polyester-printing.html?m=1
https://ebooks.inflibnet.ac.in/hsp09/chapter/printing-with-synthetic-dyes/
https://textilechemrose.blogspot.com/2017/12/polyester-printing.html?m=1
https://ebooks.inflibnet.ac.in/hsp09/chapter/printing-with-synthetic-dyes/
https://www.benchchem.com/product/b1581144?utm_src=pdf-body
https://www.benchchem.com/product/b1581144?utm_src=pdf-body
https://www.benchchem.com/product/b1581144?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581144?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Disperse Red 177
in Synthetic Fabric Printing]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581144#application-of-disperse-red-177-in-printing-
on-synthetic-fabrics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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